Cas no 61439-68-7 (Benzoic acid, 4-[(3-phenyl-2-propenyl)amino]-)

• Product Name: Benzoic acid, 4-[(3-phenyl-2-propenyl)amino]-
• CAS No: 61439-68-7
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 479408
• PubChem ID: 54537106
• Update Time: 2025-04-19

Benzoic acid, 4-[(3-phenyl-2-propenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(3-phenyl-2-propenyl)amino]-
• 4-(3-phenylprop-2-enylamino)benzoic acid
• 61439-68-7
• p-(Cinnamylamino)benzoic Acid
• DTXSID90712049
• 4-[(3-Phenylprop-2-en-1-yl)amino]benzoic acid
• ZAOAYQPSQDFOCJ-UHFFFAOYSA-N

• Inchi： 1S/C16H15NO2/c18-16(19)14-8-10-15(11-9-14)17-12-4-7-13-5-2-1-3-6-13/h1-11,17H,12H2,(H,18,19)
• InChI Key： ZAOAYQPSQDFOCJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NCC=CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 3.6

Experimental Properties

• PSA: 49.33